Cas no 105399-10-8 (3-acetyl-1H-Indole-2-carboxylic acid)

• Product Name: 3-acetyl-1H-Indole-2-carboxylic acid
• CAS No: 105399-10-8
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 1097578
• PubChem ID: 15090443
• Update Time: 2025-04-20

3-acetyl-1H-Indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-1H-Indole-2-carboxylic acid
• 105399-10-8
• SCHEMBL2339411
• OYPBMIAOTCXDQQ-UHFFFAOYSA-N
• 1H-Indole-2-carboxylic acid, 3-acetyl-
• DTXSID40568053

• Inchi： 1S/C11H9NO3/c1-6(13)9-7-4-2-3-5-8(7)12-10(9)11(14)15/h2-5,12H,1H3,(H,14,15)
• InChI Key： OYPBMIAOTCXDQQ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C(=O)O)NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 203.05827
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 70.16
• LogP: 2.06870